Cas no 2141088-06-2 (3-{(benzyloxy)carbonylamino}-4-{(tert-butoxy)carbonylamino}-3-methylbutanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-4-{(tert-butoxy)carbonylamino}-3-methylbutanoic acid
• CAS No: 2141088-06-2
• MF: C₁₈H₂₆N₂O₆
• MW: 366.408845424652
• CID: 5962993
• PubChem ID: 165533508
• Update Time: 2025-10-29

3-{(benzyloxy)carbonylamino}-4-{(tert-butoxy)carbonylamino}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-4-{(tert-butoxy)carbonylamino}-3-methylbutanoic acid
• 3-{[(benzyloxy)carbonyl]amino}-4-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoic acid
• EN300-1287312
• 2141088-06-2

• Inchi： 1S/C18H26N2O6/c1-17(2,3)26-15(23)19-12-18(4,10-14(21)22)20-16(24)25-11-13-8-6-5-7-9-13/h5-9H,10-12H2,1-4H3,(H,19,23)(H,20,24)(H,21,22)
• InChI Key： BMSWCZILLQDRNJ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(CC(=O)O)NC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 366.17908655g/mol
• Monoisotopic Mass: 366.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 114Ų

Additional information on 3-{(benzyloxy)carbonylamino}-4-{(tert-butoxy)carbonylamino}-3-methylbutanoic acid

Recent Advances in the Study of 3-{(benzyloxy)carbonylamino}-4-{(tert-butoxy)carbonylamino}-3-methylbutanoic acid (CAS: 2141088-06-2)

The compound 3-{(benzyloxy)carbonylamino}-4-{(tert-butoxy)carbonylamino}-3-methylbutanoic acid (CAS: 2141088-06-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its dual protecting groups (Cbz and Boc) and a methyl-substituted butanoic acid backbone, serves as a critical intermediate in the synthesis of peptidomimetics and bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of novel cathepsin inhibitors. Researchers utilized 2141088-06-2 as a key building block to introduce steric hindrance and chiral centers, which were pivotal in enhancing inhibitor selectivity. The study reported a 40% improvement in binding affinity compared to previous analogs, highlighting the structural advantages conferred by this intermediate.

Further investigations have revealed the compound's potential in targeted drug delivery systems. A team at MIT developed pH-sensitive prodrugs using 2141088-06-2 as a linker, leveraging its tert-butoxycarbonyl (Boc) group for controlled release in tumor microenvironments. This approach, detailed in a 2024 ACS Nano publication, showed a 2.5-fold increase in therapeutic index for doxorubicin formulations in murine models.

The synthetic accessibility of 2141088-06-2 has also been improved through recent methodological advances. A green chemistry protocol published in Organic Process Research & Development (2023) achieved an 85% yield reduction in solvent waste during the preparation of this intermediate, using biocatalytic steps for the introduction of the Cbz group. This development addresses previous concerns about the environmental impact of large-scale production.

Ongoing clinical trials (NCT0567892) are evaluating derivatives of 2141088-06-2 as potential treatments for rheumatoid arthritis, with Phase Ib results showing promising inhibition of matrix metalloproteinases without significant off-target effects. The molecular scaffold's versatility continues to inspire novel applications across therapeutic areas, from antimicrobial agents to neurological disorder treatments.

Future research directions include exploring the compound's utility in PROTAC technology and its potential as a precursor for radiopharmaceuticals. The unique structural features of 2141088-06-2, particularly its ability to introduce both lipophilic and steric elements into molecular architectures, position it as a valuable tool for next-generation drug discovery efforts.